molecular formula C32H70O3Sn2 B8383240 1,1,3,3-Tetrabutyl-1,3-bis[(2-ethylhexyl)oxy]distannoxane CAS No. 10301-02-7

1,1,3,3-Tetrabutyl-1,3-bis[(2-ethylhexyl)oxy]distannoxane

Cat. No.: B8383240
CAS No.: 10301-02-7
M. Wt: 740.3 g/mol
InChI Key: RVNWSWUTGDPAJU-UHFFFAOYSA-N
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Description

1,1,3,3-Tetrabutyl-1,3-bis[(2-ethylhexyl)oxy]distannoxane is a useful research compound. Its molecular formula is C32H70O3Sn2 and its molecular weight is 740.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

10301-02-7

Molecular Formula

C32H70O3Sn2

Molecular Weight

740.3 g/mol

IUPAC Name

dibutyl-[dibutyl(2-ethylhexoxy)stannyl]oxy-(2-ethylhexoxy)stannane

InChI

InChI=1S/2C8H17O.4C4H9.O.2Sn/c2*1-3-5-6-8(4-2)7-9;4*1-3-4-2;;;/h2*8H,3-7H2,1-2H3;4*1,3-4H2,2H3;;;/q2*-1;;;;;;2*+1

InChI Key

RVNWSWUTGDPAJU-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CC)CO[Sn](CCCC)(CCCC)O[Sn](CCCC)(CCCC)OCC(CC)CCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

500 g (2.01 mol) of dibutyltin oxide (made by Sankyo Organic Chemicals Co., Ltd., Japan) and 1047 g (8.04 mol) of 2-ethyl-1-hexanol (made by Wako Pure Chemical Industries, Ltd., Japan) were put into a 3000 mL flask. The flask containing the mixture, which was a white slurry, was attached to an evaporator (R-144, made by Sibata, Japan) having a temperature regulator-equipped oil bath (OBH-24, made by Masuda Corporation, Japan), a vacuum pump (G-50A, made by Ulvac, Japan) and a vacuum controller (VC-10S, made by Okano Works Ltd., Japan) connected thereto. The outlet of a purge valve of the evaporator was connected to a line for nitrogen gas flowing at normal pressure. The purge valve of the evaporator was closed, and the pressure in the system was reduced, and then the purge valve was gradually opened, so as to pass nitrogen into the system, and thus return the system to normal pressure. The oil bath temperature was set to 157° C., and the flask was immersed in the oil bath and rotation of the evaporator was commenced. With the purge valve of the evaporator left open, rotational stirring and heating were carried out for approximately 40 minutes at normal pressure, and then the purge valve was closed, and the pressure in the system was gradually reduced, and water-containing 2-ethyl-1-hexanol was distilled off with the pressure in the system at from 40 to 20 kPa. This state was maintained for 2 hours, and then the pressure in the system was further reduced, and excess 2-ethyl-1-hexanol was distilled off. Once distillate stopped coming off, the flask was lifted out from the oil bath. The reaction liquid was a transparent liquid. After lifting the flask out from the oil bath, the purge valve was gradually opened, so as to return the pressure in the system to normal pressure. 750 g of reaction liquid was obtained in the flask. According to 119Sn—, 1H—, and 13C-NMR analysis results, the product 1,1,3,3-tetrabutyl-1,3-bis(2-ethylhexyloxy)-distannoxane was obtained at a yield of 98% based on the dibutyltin oxide. The same procedure was carried out so as to produce 1,1,3,3-tetrabutyl-1,3-bis(2-ethylhexyloxy)-distannoxane to be used in the following step B.
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